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Compound of Interest

Compound Name: Asulam-sodium

CAS No.: 2302-17-2

Cat. No.: B1252203

Get Quote

Introduction: The Asulam Paradox
Asulam-sodium (Methyl [(4-aminophenyl)sulfonyl]carbamate) is a unique Group 18 (WSSA)

herbicide. Unlike the ubiquitous ALS or EPSPS inhibitors, Asulam targets 7,8-dihydropteroate

synthase (DHPS), a critical enzyme in the folate biosynthesis pathway.

The Challenge: True genetic resistance to Asulam in plants is historically rare compared to

glyphosate or triazine resistance. Consequently, reported "failures" are frequently

misdiagnosed. This guide distinguishes between application failure (common) and evolved

resistance (emerging), providing a rigorous validation framework.

Module 1: Diagnostic & Detection (The "Is it
Resistance?" Phase)
Before initiating molecular sequencing, you must rule out physiological constraints. Asulam is

highly sensitive to environmental conditions.

FAQ: Field Diagnostics
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Q: The weeds are stunned but recovering. Is this metabolic resistance? A: Likely not. This is

the classic "Asulam Stasis." Asulam is bacteriostatic (or "plant-static"). It depletes the folate

pool, which stops cell division but does not immediately kill existing tissue.

Troubleshooting: Check the temperature during application. Asulam efficacy drops

significantly below 15°C (59°F) because active phloem transport is required to move the drug

to the meristem.

Q: I see chlorosis in the new leaves, but the plant survived. Why? A: This indicates successful

translocation but insufficient dosage or sequestration.

Mechanism: Asulam competes with p-aminobenzoic acid (pABA).[1] If the plant has high

stored folate reserves or upregulates pABA production (a known resistance mechanism in

bacteria), it can outcompete the herbicide.

Protocol 1.1: The "Quick-Test" Seed Bioassay
Use this to rapidly screen populations before full-scale pot trials.

Objective: Determine if seeds from survivors possess heritable resistance.

Substrate Preparation: Prepare 0.6% agar containing Asulam-sodium at discriminating

concentrations (0, 1, 5, and 10 mg/L).

Seed Sterilization: Surface sterilize seeds (e.g., Rumex or Amaranthus) in 2% bleach for 5

mins; rinse x3 with dH2O.

Incubation: Plate 20 seeds per petri dish. Incubate at 25°C/15°C (day/night) with 12h

photoperiod.

Assessment (14 Days):

Susceptible: Radicle emerges but cotyledons typically bleach or fail to expand.

Resistant: Healthy root elongation and green cotyledon expansion.
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Module 2: Molecular & Mechanistic Troubleshooting
(The "Why?" Phase)
If Module 1 confirms resistance, you must identify the mechanism.

Visualizing the Target: The Folate Pathway
Asulam acts as a structural analogue to pABA (para-aminobenzoic acid).[1] It competitively

inhibits DHPS, preventing the formation of dihydropteroate.[1][2]
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Figure 1: Mechanism of Action. Asulam mimics pABA, blocking the DHPS active site.[1]

Resistance occurs if DHPS mutates (preventing binding) or if pABA is overproduced.

FAQ: Molecular Analysis
Q: We sequenced the sul gene but found no mutations. What now? A: In plants, the gene

encoding DHPS is often fused with HPPK (HPPK-DHPS).

Action: Ensure you are sequencing the eukaryotic plant gene, not looking for bacterial

sul1/sul2 markers unless investigating horizontal transfer (rare in weeds).

Search Target: Look for point mutations in the pABA-binding pocket. In homologous bacterial

systems, mutations at highly conserved residues (e.g., within the specific "loop" regions of

the enzyme) confer sulfonamide resistance [1].
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Q: Can we test for metabolic resistance (Non-Target Site Resistance)? A: Yes. Asulam can be

metabolized via N-glycosylation or conjugation.

Experiment: Use Cytochrome P450 inhibitors (e.g., Malathion) in a synergistic assay.

Treatment A: Asulam alone.

Treatment B: Asulam + Malathion (1000 g ai/ha).

Result: If Treatment B kills the "resistant" weed, the resistance is metabolic (mediated by

P450s).

Module 3: Application Optimization & Mitigation
Data: Optimization Matrix
Table 1: Troubleshooting Application Failures

Parameter Optimal Range Failure Mode Corrective Action

Temperature 18°C - 28°C < 15°C

Wait for warmer

weather; Asulam

requires active

translocation.

Plant Stage Rosette / 2-4 Leaf Bolting / Flowering

Efficacy drops 60%

post-bolting. Increase

rate or tank mix.

Adjuvant
Non-Ionic Surfactant

(0.25% v/v)
No Surfactant

Poor cuticle

penetration. Asulam is

highly water-soluble

and rolls off waxy

leaves (Rumex).

Rainfastness > 4 Hours Rain < 3 Hours

Wash-off. Re-

application may be

required (check label).
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Protocol 3.1: The "Rescue" Tank Mix
For confirmed resistant populations or difficult stages.

Warning: Asulam is chemically distinct. Avoid mixing with low pH products which can precipitate

the sodium salt.

Partner Selection: Do not pair with other folate inhibitors. Rotate to:

Group 4 (Auxins): Fluroxypyr or Triclopyr (excellent for Rumex).

Group 1 (ACCase): If targeting grasses like Poa.

Synergy Test:

Mix Asulam (full rate) + Partner (75% rate).

Observe for antagonism (e.g., rapid leaf burn from the partner preventing Asulam

translocation). Asulam needs live tissue to move.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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